Cas no 1055969-07-7 ((2-Bromo-6-methylphenyl)methanol)

(2-Bromo-6-methylphenyl)methanol is a brominated aromatic alcohol with the molecular formula C₈H₉BrO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its key advantages include a reactive benzylic hydroxyl group and a bromine substituent, enabling further functionalization through cross-coupling, substitution, or oxidation reactions. The methyl group at the ortho position enhances steric and electronic effects, influencing regioselectivity in subsequent reactions. The compound is typically handled under inert conditions due to its sensitivity to oxidation. Its well-defined structure and synthetic utility make it valuable for constructing complex molecular frameworks in research and industrial applications.

(2-Bromo-6-methylphenyl)methanol structure

1055969-07-7 structure

Product Name:(2-Bromo-6-methylphenyl)methanol

CAS No:1055969-07-7

MF:C₈H₉BrO

MW:201.060461759567

MDL:MFCD16877028

CID:1011001

PubChem ID:52987705

Update Time:2025-10-29

(2-Bromo-6-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

- (2-Bromo-6-methylphenyl)methanol
- 2-Bromo-6-methylbenzenemethanol
- AK-40275
- ANW-53841
- CTK8B6638
- MolPort-009-198-840
- RP25837
- SureCN606472
- Benzenemethanol,2-bromo-6-methyl-
- (2-Bromo-6-methyl-phenyl)-methanol
- 2-Bromo-6-methylbenzyl alcohol
- J-508482
- SB30416
- Z1269136839
- MFCD16877028
- SCHEMBL606472
- DTXSID20680944
- CS-0215592
- DB-364887
- D96259
- EN300-263761
- A895987
- 1055969-07-7
- MDL： MFCD16877028
- Inchi： 1S/C8H9BrO/c1-6-3-2-4-8(9)7(6)5-10/h2-4,10H,5H2,1H3
- InChI Key： KNFRYGLEEJNMJD-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C)=C1CO

Computed Properties

Exact Mass: 199.98368g/mol
Monoisotopic Mass: 199.98368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 20.2Å²

(2-Bromo-6-methylphenyl)methanol Pricemore >>

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